Cas no 887463-63-0 (ethyl 3-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate)

Ethyl 3-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate is a specialized heterocyclic compound featuring an imidazopurine core with a propyl and ethyl ester substitution. Its structural complexity lends itself to potential applications in medicinal chemistry, particularly as an intermediate in the synthesis of bioactive molecules. The presence of multiple functional groups, including carbonyl and ester moieties, enhances its reactivity and versatility in organic transformations. This compound may exhibit favorable solubility and stability properties due to its balanced hydrophobic and hydrophilic characteristics. Researchers value such derivatives for their potential in developing novel therapeutic agents, particularly in targeting purine-dependent biological pathways.

ethyl 3-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate structure

887463-63-0 structure

Product Name:ethyl 3-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate

CAS No:887463-63-0

MF:C₁₇H₂₃N₅O₄

MW:361.395623445511

CID:6031646

PubChem ID:16798042

Update Time:2025-11-06

ethyl 3-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate Chemical and Physical Properties

Names and Identifiers

- ethyl 3-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate
- ethyl 3-(4,7-dimethyl-1,3-dioxo-6-propylpurino[7,8-a]imidazol-2-yl)propanoate
- SR-01000021975-1
- SR-01000021975
- AKOS015862238
- F2542-1681
- 887463-63-0
- Inchi： 1S/C17H23N5O4/c1-5-8-20-11(3)10-22-13-14(18-16(20)22)19(4)17(25)21(15(13)24)9-7-12(23)26-6-2/h10H,5-9H2,1-4H3
- InChI Key： PMNCDYWVWVFGET-UHFFFAOYSA-N
- SMILES： O=C1C2=C(N=C3N(CCC)C(C)=CN32)N(C)C(N1CCC(=O)OCC)=O

Computed Properties

Exact Mass: 361.17500423g/mol
Monoisotopic Mass: 361.17500423g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 7
Complexity: 586
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 89.2Å²

ethyl 3-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2542-1681-2μmol	ethyl 3-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate	887463-63-0	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2542-1681-5μmol	ethyl 3-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate	887463-63-0	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2542-1681-10μmol	ethyl 3-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate	887463-63-0	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2542-1681-20μmol	ethyl 3-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate	887463-63-0	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2542-1681-1mg	ethyl 3-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate	887463-63-0	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2542-1681-2mg	ethyl 3-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate	887463-63-0	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2542-1681-3mg	ethyl 3-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate	887463-63-0	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2542-1681-4mg	ethyl 3-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate	887463-63-0	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2542-1681-5mg	ethyl 3-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate	887463-63-0	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2542-1681-10mg	ethyl 3-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate	887463-63-0	90%+	10mg	$79.0	2023-05-16

ethyl 3-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate Related Literature

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Additional information on ethyl 3-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate

Comprehensive Overview of Ethyl 3-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate (CAS No. 887463-63-0)

The compound ethyl 3-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate, identified by its CAS No. 887463-63-0, is a specialized purine derivative with significant potential in pharmaceutical and biochemical research. This molecule belongs to the imidazopurine class, characterized by its unique structural framework combining imidazole and purine moieties. Its complex nomenclature reflects its intricate chemical architecture, which has garnered attention for applications in drug discovery and enzyme inhibition studies.

In recent years, the scientific community has shown growing interest in imidazopurine derivatives due to their role as modulators of adenosine receptors and phosphodiesterases (PDEs). Researchers are particularly intrigued by the ethyl 3-substituted propanoate side chain in this compound, which may enhance bioavailability and metabolic stability—a critical factor in developing orally active therapeutics. The 1,7-dimethyl and 8-propyl substituents further contribute to its steric and electronic properties, making it a valuable scaffold for structure-activity relationship (SAR) studies.

The synthesis of CAS No. 887463-63-0 typically involves multi-step organic reactions, including condensation and cyclization strategies. Advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to verify its purity and structural integrity. Given the rising demand for small molecule inhibitors in oncology and neurology research, this compound has been explored for its potential to interact with disease-relevant targets such as protein kinases and G-protein-coupled receptors (GPCRs).

From an industrial perspective, ethyl 3-{1,7-dimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate is often discussed in the context of green chemistry and sustainable synthesis. Researchers are optimizing its production to minimize hazardous byproducts, aligning with global trends toward environmentally friendly pharmaceutical manufacturing. Computational chemistry tools, including molecular docking and QSAR modeling, are frequently applied to predict its binding affinities and optimize its therapeutic profile.

Frequently asked questions about this compound include its solubility profile (typically soluble in DMSO and ethanol), storage conditions (recommended at -20°C under inert atmosphere), and potential applications in neurodegenerative disease research. Its mechanism of action is often compared to other purine-based therapeutics, such as caffeine and theophylline analogs, though its unique substitutions may offer distinct pharmacological advantages.

In summary, CAS No. 887463-63-0 represents a promising candidate for medicinal chemistry investigations. Its structural complexity and functional versatility make it a subject of ongoing research, particularly in the development of novel enzyme inhibitors and receptor modulators. As the pharmaceutical industry continues to prioritize targeted therapies, compounds like this imidazopurine derivative are likely to play increasingly important roles in addressing unmet medical needs.